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Compound of Interest

Compound Name: Alicapistat

Cat. No.: B605308

Disclaimer: Alicapistat is an investigational compound. A specific Safety Data Sheet (SDS)
with official disposal procedures is not publicly available. Therefore, this guidance is based on
established safety protocols and best practices for the handling and disposal of investigational
pharmaceutical agents and laboratory chemicals. Alicapistat should be treated as a potentially
hazardous substance at all times. Always consult with your institution's Environmental Health
and Safety (EHS) department for compliance with local, state, and federal regulations.

Proper management and disposal of investigational products like Alicapistat are critical for
ensuring personnel safety, maintaining data integrity in research, and preventing environmental
contamination.[1] Improper disposal of pharmaceuticals can lead to the release of active
ingredients into ecosystems, posing a risk to wildlife and human health.[2] This document
provides a step-by-step protocol for the safe handling and disposal of Alicapistat in a
laboratory setting.

Alicapistat: Chemical and Physical Properties

The following table summarizes the known quantitative data for Alicapistat, which is essential
for its safe handling and in determining appropriate disposal methods.
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Property Value Source

Molecular Formula C25H27N304 MedchemExpress[3]
Molecular Weight 433.50 g/mol MedchemExpress[3]
Appearance Light yellow to yellow solid MedchemExpress[3]
CAS Number 1254698-46-8 MedchemExpress[3]
Solubility 100.mg./mL 'n DMSO (requires MedchemExpress[4]

sonication)
Plasma Half-life 7 to 12 hours (in humans) PubMed[5]

Powder: -20°C for 3 years. In
Storage MedchemExpress[3]
solvent: -80°C for 6 months.

Detailed Disposal Protocol for Alicapistat

This protocol outlines the necessary steps for safely managing Alicapistat waste from
generation to final disposal. The primary objective is to prevent its release into the environment
by ensuring all waste streams are properly segregated and treated, typically via high-
temperature incineration.[6]

Guiding Principle: All used and unused investigational medications must be managed and
destroyed in accordance with federal guidelines, such as the Resource Conservation and
Recovery Act (RCRA), and any standards set by the research sponsor.[2][6]

Methodology:
o Hazard Assessment & Personal Protective Equipment (PPE):
o Due to the lack of specific toxicity data, treat Alicapistat as a hazardous chemical.

o Always handle Alicapistat solid powder and solutions within a certified chemical fume
hood to minimize inhalation exposure.

o Required PPE includes:
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= Nitrile gloves
» Safety glasses or goggles

= A properly buttoned lab coat

o Waste Segregation and Containerization:
o Solid Waste:

» Collect unused or expired pure Alicapistat powder, along with any materials grossly
contaminated with the solid (e.g., weighing papers, spatulas, contaminated gloves), in a
dedicated, sealable, and clearly labeled hazardous waste container.[7]

» The container must be made of a material compatible with the chemical. The original
product container is often a suitable choice.[7]

o Liquid Waste:

= Collect all solutions containing Alicapistat in a dedicated, leak-proof, and sealable
hazardous liquid waste container.

= Do not pour any solution containing Alicapistat down the drain.[8]

» Ensure the waste container is compatible with the solvent used (e.g., a glass container
for solutions in DMSO).

o Chemically Contaminated Sharps:

» Dispose of any sharps (e.g., needles, syringes, broken glass) contaminated with
Alicapistat in a designated, puncture-resistant sharps container labeled for chemically
contaminated sharps.[9] Do not place these in a standard biohazard sharps container.

o Empty Containers:

» Containers that held pure Alicapistat are considered "empty" only after being triple-
rinsed with a suitable solvent (e.g., ethanol or methanol).[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b605308?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b605308?utm_src=pdf-body
https://www.benchchem.com/product/b605308?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b605308?utm_src=pdf-body
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/product/b605308?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» The rinsate from this process must be collected and disposed of as hazardous liquid
waste.[7]

= After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's policy for non-hazardous lab glass or plastic.[8][9]

e Labeling of Waste Containers:
o All waste containers must be labeled immediately upon the first addition of waste.
o Use your institution's official "Hazardous Waste" label.[10]

o The label must include, at a minimum:

The words "Hazardous Waste".[11]
» The full chemical name: "Alicapistat”. Do not use abbreviations.[10]
» The approximate concentration and solvent composition (for liquids).

» The name and contact information of the Principal Investigator (PI) or responsible
researcher.[10]

» The date the waste was first added to the container (accumulation start date).
» Storage of Waste in the Laboratory:

o Store sealed waste containers in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory.[10]

o The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.

o Do not store incompatible waste types together.
» Final Disposal Procedure:

o Once a waste container is full (do not overfill) or ready for disposal, arrange for pickup
through your institution's EHS department.[9]
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o Complete and submit any required chemical waste collection forms.

o The EHS department will transport the waste to a licensed hazardous waste management
facility for final disposal, which for pharmaceutical waste is typically high-temperature
incineration.[6][10] This method ensures the complete destruction of the active
pharmaceutical ingredient.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of various forms of Alicapistat waste.
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Caption: Logical workflow for the safe disposal of Alicapistat waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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